Cas no 2680664-64-4 (benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate)

• Product Name: benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate
• CAS No: 2680664-64-4
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 5632288
• PubChem ID: 165927100
• Update Time: 2025-06-15

benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680664-64-4
• benzyl N-[(6-hydroxynaphthalen-2-yl)methyl]carbamate
• EN300-28291697
• benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate

• Inchi： 1S/C19H17NO3/c21-18-9-8-16-10-15(6-7-17(16)11-18)12-20-19(22)23-13-14-4-2-1-3-5-14/h1-11,21H,12-13H2,(H,20,22)
• InChI Key： GQMSNUQGHFFVMN-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC2C=C(C=CC=2C=1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.12084340g/mol
• Monoisotopic Mass: 307.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate

Introduction to Benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate (CAS No. 2680664-64-4)

Benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate (CAS No. 2680664-64-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a naphthalene ring, and a carbamate functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate molecule is of particular interest due to its potential as a lead compound in the development of novel drugs. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for further investigation. The hydroxyl group on the naphthalene ring and the carbamate linkage are key functional groups that can be modified to enhance the compound's pharmacological properties.

In the context of medicinal chemistry, benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate has been explored for its potential as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways. This property makes it a valuable tool for understanding and potentially treating diseases associated with aberrant kinase activity, such as cancer and inflammatory disorders.

Furthermore, benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate has been studied for its antioxidant properties. The presence of the hydroxyl group on the naphthalene ring contributes to its ability to scavenge free radicals, which are known to cause cellular damage and contribute to various diseases. This antioxidant activity suggests that the compound could have protective effects against oxidative stress-related conditions.

The solubility and stability of benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate are also important considerations in its pharmaceutical development. Studies have shown that this compound exhibits good solubility in both organic solvents and aqueous solutions, which is crucial for its formulation into various drug delivery systems. Additionally, the compound demonstrates satisfactory stability under different storage conditions, making it suitable for long-term storage and transportation.

In terms of safety and toxicity, preliminary studies have indicated that benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate has a favorable safety profile. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include in vitro and in vivo studies to assess potential adverse effects on various organ systems.

The synthesis of benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate involves several well-established chemical reactions. One common synthetic route involves the reaction of 6-hydroxynaphthalene with methylamine to form the corresponding amine, followed by the formation of the carbamate linkage with benzyl chloroformate. This synthetic pathway can be optimized to improve yield and purity, which is essential for large-scale production.

Recent advancements in computational chemistry have also contributed to our understanding of benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate. Molecular modeling studies have provided insights into its conformational flexibility and binding interactions with target proteins. These computational tools are invaluable for predicting the compound's biological activity and guiding further chemical modifications.

In conclusion, benzyl N-(6-hydroxynaphthalen-2-yl)methylcarbamate (CAS No. 2680664-64-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and favorable physicochemical properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.